Cas no 24598-62-7 (Ammonium hexabromoosmate (IV))

• Product Name: Ammonium hexabromoosmate (IV)
• CAS No: 24598-62-7
• MF: Br₆H₈N₂Os
• MW: 705.730911254883
• MDL: MFCD00049389
• CID: 88521
• Update Time: 2025-06-13

Ammonium hexabromoosmate (IV) Chemical and Physical Properties

Names and Identifiers

• Ammonium hexabromoosmate (IV)
• 1,3-dimethylimidazolidine-2,4-dione
• 2,4-Imidazolidinedione,1,3-dimethyl
• 2,4-Imidazolidinedione,dimethyl
• DIMETHYL HYDANTOIN
• diammonium,(oc-6-11)-osmate(2-hexabromo-
• Diammoniumhexabromoosmate(IV)
• AMMONIUM HEXABROMOOSMIATE (IV)
• diammonium hexabromoosmate(2-)
• 99.9%(metalsbasis),Os26.5%min
• Ammoniumhexabromoosmiate(IV),99.9%(metalsbasis),Os26.5%min
• Ammonium hexabromoosmate(Ⅳ)

• MDL： MFCD00049389
• Inchi： 1S/6BrH.2H3N.Os/h6*1H;2*1H3;/q;;;;;;;;+4/p-4
• InChI Key： ZPHFWWAVHILXPL-UHFFFAOYSA-J
• SMILES： [Os-2](Br)(Br)(Br)(Br)(Br)Br.[NH4+].[NH4+]

Computed Properties

• Exact Mass: 701.54000
• Monoisotopic Mass: 701.540253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.7
• Topological Polar Surface Area: 2

Experimental Properties

• Color/Form: powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 169.4±23.0 °C at 760 mmHg
• Flash Point: 61.8±15.0 °C
• Solubility: 微溶于H2O；溶于甘油；不溶于乙醇
• PSA: 0.00000
• LogP: 5.82600
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Vapor Pressure: 1.5±0.3 mmHg at 25°C

Ammonium hexabromoosmate (IV) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal bromides

Additional information on Ammonium hexabromoosmate (IV)

Introduction to Ammonium hexabromoosmate (IV) and Its Significance in Modern Chemistry

Ammonium hexabromoosmate (IV), with the CAS number 24598-62-7, is a specialized chemical compound that has garnered significant attention in the field of inorganic chemistry and materials science. This compound, characterized by its unique bromine and osmate coordination environment, exhibits remarkable properties that make it valuable for various applications, particularly in catalysis and material synthesis. Understanding its structure, reactivity, and recent advancements can provide insights into its potential role in addressing contemporary scientific challenges.

The molecular structure of Ammonium hexabromoosmate (IV) consists of an osmate(IV) center coordinated to six bromide ligands, forming a highly symmetric octahedral geometry. This arrangement imparts distinct electronic and steric properties to the compound, which are critical for its functionality. The presence of bromine atoms not only influences the compound's stability but also enhances its ability to participate in redox reactions, making it a promising candidate for use in electrochemical systems.

In recent years, research on Ammonium hexabromoosmate (IV) has been expanding, particularly in the domain of catalysis. Studies have demonstrated its efficacy as a catalyst in organic transformations, including oxidation and reduction reactions. The compound's ability to facilitate these reactions under mild conditions has made it an attractive choice for green chemistry applications. For instance, researchers have explored its use in the synthesis of fine chemicals, where it offers a more sustainable alternative to traditional catalysts.

Moreover, the application of Ammonium hexabromoosmate (IV) in material science has been a focal point of investigation. Its unique coordination environment allows for the design of materials with tailored electronic properties. For example, scientists have investigated its potential as a component in advanced optical materials, where its bromine-rich structure can influence light absorption and emission characteristics. These findings suggest that Ammonium hexabromoosmate (IV) could play a crucial role in developing next-generation optoelectronic devices.

Recent advancements in computational chemistry have also contributed to a deeper understanding of Ammonium hexabromoosmate (IV)'s properties. High-throughput computational studies have enabled researchers to predict its reactivity and optimize its use in various chemical processes. This approach has not only accelerated the discovery of new applications but also provided insights into the underlying mechanisms that govern its behavior. Such computational insights are invaluable for guiding experimental work and improving the efficiency of chemical synthesis.

The synthesis of Ammonium hexabromoosmate (IV) is another area where significant progress has been made. Traditional synthetic methods often involve complex multi-step processes that can be inefficient and generate waste byproducts. However, recent innovations have led to more streamlined synthetic routes that enhance yield and reduce environmental impact. These advancements are particularly important in aligning with global sustainability goals and ensuring that the production of specialized compounds like Ammonium hexabromoosmate (IV) is both efficient and eco-friendly.

Future research directions for Ammonium hexabromoosmate (IV) are likely to focus on expanding its utility in emerging fields such as energy storage and environmental remediation. The compound's ability to participate in redox reactions makes it a promising candidate for use in battery technologies and electrocatalysts. Additionally, its unique chemical properties could be leveraged for the development of novel methods for cleaning contaminated water systems, offering a solution to pressing environmental challenges.

In conclusion, Ammonium hexabromoosmate (IV) stands as a testament to the ongoing innovation in chemical science. Its unique properties and versatile applications make it a compound of great interest both academically and industrially. As research continues to uncover new possibilities for this molecule, it is likely to play an increasingly important role in shaping the future of chemistry and materials science.